Cas no 851509-26-7 (trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide)

Technical Introduction: trans-(2S,4R)-4-Fluoropyrrolidine-2-carboxamide is a fluorinated pyrrolidine derivative with a well-defined stereochemistry, making it a valuable chiral building block in pharmaceutical and agrochemical synthesis. The trans configuration and fluorine substitution at the 4-position enhance its metabolic stability and bioavailability, while the carboxamide group offers versatility for further functionalization. This compound is particularly useful in the design of protease inhibitors, CNS-active molecules, and other bioactive compounds due to its rigid pyrrolidine scaffold and fluorine’s electron-withdrawing effects. Its high enantiomeric purity ensures reproducibility in asymmetric synthesis applications. Suitable for research in medicinal chemistry and drug development, it meets stringent quality standards for synthetic intermediates.
trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide structure
851509-26-7 structure
Product Name:trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide
CAS No:851509-26-7
MF:C5H9FN2O
MW:132.136164426804
MDL:MFCD19205724
CID:1025923
PubChem ID:55281179
Update Time:2025-10-14

trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • (2S,4R)-4-Fluoropyrrolidine-2-carboxamide
    • (2S,4R)-4-Fluoro-2-pyrrolidinecarboxamide (ACI)
    • 4-(4R)-Fluoro-2-(2S)-pyrrolidinecarboxamide
    • rel-(2R,4S)-4-fluoropyrrolidine-2-carboxamide
    • rac-(2R,4S)-4-Fluoropyrrolidine-2-carboxamide
    • (4R)-4-Fluoro-L-prolinamide
    • DTXSID70717370
    • EN300-246260
    • AKOS006338337
    • Z1203582968
    • SCHEMBL1025891
    • 851509-26-7
    • EN300-210432
    • DB-327694
    • trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide
    • MDL: MFCD19205724
    • Inchi: 1S/C5H9FN2O/c6-3-1-4(5(7)9)8-2-3/h3-4,8H,1-2H2,(H2,7,9)/t3-,4+/m1/s1
    • InChI Key: UMTORPRXIWIVFS-DMTCNVIQSA-N
    • SMILES: C([C@H]1NC[C@H](F)C1)(=O)N

Computed Properties

  • Exact Mass: 132.06989108g/mol
  • Monoisotopic Mass: 132.06989108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 55.1Ų

trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM196797-1g
(2S,4R)-4-Fluoropyrrolidine-2-carboxamide
851509-26-7 95%
1g
$729 2021-06-09
Chemenu
CM196797-1g
(2S,4R)-4-Fluoropyrrolidine-2-carboxamide
851509-26-7 95%
1g
$*** 2023-05-29
TRC
S684583-2.5mg
trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide
851509-26-7
2.5mg
$ 50.00 2022-06-03
TRC
S684583-5mg
trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide
851509-26-7
5mg
$ 70.00 2022-06-03
TRC
S684583-25mg
trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide
851509-26-7
25mg
$ 275.00 2022-06-03
Alichem
A109007617-1g
(2S,4R)-4-Fluoropyrrolidine-2-carboxamide
851509-26-7 95%
1g
$690.80 2023-08-31
Enamine
EN300-210432-0.05g
(2S,4R)-4-fluoropyrrolidine-2-carboxamide
851509-26-7 95%
0.05g
$170.0 2023-09-16
Enamine
EN300-210432-0.1g
(2S,4R)-4-fluoropyrrolidine-2-carboxamide
851509-26-7 95%
0.1g
$254.0 2023-09-16
Enamine
EN300-210432-0.25g
(2S,4R)-4-fluoropyrrolidine-2-carboxamide
851509-26-7 95%
0.25g
$362.0 2023-09-16
Enamine
EN300-210432-0.5g
(2S,4R)-4-fluoropyrrolidine-2-carboxamide
851509-26-7 95%
0.5g
$571.0 2023-09-16
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.